Cas no 948-30-1 (3-Methyl-2,6-dinitrobenzonitrile)

• Product Name: 3-Methyl-2,6-dinitrobenzonitrile
• CAS No: 948-30-1
• Molecular Formula: C₈H₅N₃O₄
• Molecular Weight: 207.143
• MDL: MFCD19103268
• CID: 1074125
• PubChem ID: 53216176

3-Methyl-2,6-dinitrobenzonitrile Properties

Names and Identifiers

• 4-Methyl-3,5-dinitrobenzonitrile
• 3-Methyl-2,6-dinitrobenzonitrile
• LS-04989
• AKOS015888773
• FT-0684010
• MFCD19103268
• 948-30-1
• benzonitrile, 3-methyl-2,6-dinitro-
• ALBB-016030

• MDL： MFCD19103268
• InChIKey： XLZYQRLDGGJMDI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5N3O4/c1-5-7(10(12)13)2-6(4-9)3-8(5)11(14)15/h2-3H,1H3
• SMILES： CC1=C(C=C(C=C1[N+](=O)[O-])C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.028
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 207.028
• Heavy Atom Count: 15
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Refractive Index: 1.601
• Boiling Point: 317.4°C at 760 mmHg
• Flash Point: 145.7°C
• Density: 1.47